Cas no 2229555-65-9 (2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile
• CAS No: 2229555-65-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6341580
• PubChem ID: 165612074
• Update Time: 2025-06-08

2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile
• EN300-1742074
• 2229555-65-9

• Inchi： 1S/C10H13NO/c1-7-5-9(8(2)12-7)10(3,4)6-11/h5H,1-4H3
• InChI Key： WCEIYHSBZOVQSH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(C#N)(C)C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.9Ų

Additional information on 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile

Introduction to 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile (CAS No. 2229555-65-9)

2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile, with the CAS number 2229555-65-9, is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of furan derivatives and is characterized by its distinctive molecular framework, which includes a 2,5-dimethylfuran moiety and a 2-methylpropanenitrile group.

The chemical structure of 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile is particularly noteworthy for its stability and reactivity. The presence of the furan ring, which is known for its aromatic properties and ability to participate in various chemical reactions, makes this compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the nitrile group provides a versatile functional group that can be readily converted into other functional groups through various chemical transformations.

Recent studies have explored the potential applications of 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile in pharmaceutical research. One notable area of interest is its use as a building block in the synthesis of bioactive compounds. For instance, researchers have synthesized derivatives of this compound that exhibit promising anti-inflammatory and anti-cancer properties. These derivatives have shown significant activity in vitro and are currently being evaluated in preclinical studies for their therapeutic potential.

In the field of materials science, 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile has been investigated for its potential use in the development of novel polymers and coatings. The unique combination of the furan ring and the nitrile group provides a platform for designing materials with tailored properties, such as enhanced thermal stability and mechanical strength. Preliminary studies have demonstrated that polymers derived from this compound exhibit excellent performance in various applications, including electronics and automotive industries.

The synthesis of 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile has been optimized using modern synthetic techniques to ensure high yields and purity. Common methods include the reaction of 3-bromomethyl-2,5-dimethylfuran with cyanoacetic acid followed by decarboxylation to form the desired product. These synthetic routes are highly efficient and scalable, making it feasible to produce large quantities of this compound for both research and industrial applications.

In terms of safety and handling, 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Additionally, standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The environmental impact of 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile is another important consideration. Studies have shown that this compound has low toxicity and minimal environmental impact when used responsibly. However, it is essential to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, 2-(2,5-dimethylfuran-3-yl)-2-methylpropanenitrile (CAS No. 2229555-65-9) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.